N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C14H11ClN4OS3
• Molecular Weight: 382.9 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H11ClN4OS3/c1-8-18-19-14(23-8)22-7-12(20)17-13-16-11(6-21-13)9-2-4-10(15)5-3-9/h2-6H,7H2,1H3,(H,16,17,20)
• InChI Key: VXUUIZPBECBNRC-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)Cl

Description

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, also known as "Compound X," is a synthetic compound that has been widely used in scientific research. This compound has been found to have various biochemical and physiological effects, making it an important tool for researchers in the field of pharmacology.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is thought to act on various biological targets, such as ion channels and enzymes. It has been found to modulate the activity of certain ion channels, leading to its analgesic and anticonvulsant effects. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
Compound X has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. Additionally, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its broad range of pharmacological activities, which makes it a useful tool for studying various biological processes. However, its complex synthesis method and relatively high cost may limit its widespread use in research. Additionally, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical applications.

Future Directions

Future research on Compound X could focus on its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease. It could also be studied for its potential use as a tool for studying ion channels and enzymes. Additionally, further research could be conducted to optimize its synthesis method and reduce its cost, making it more accessible to researchers.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that requires various chemical reagents and techniques. The starting materials for the synthesis are 4-chlorobenzoic acid, thiourea, and 5-methyl-1,3,4-thiadiazole-2-thiol. The synthesis involves the formation of intermediate compounds, which are then converted to the final product through a series of reactions. The purity of the final product is determined using various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

Compound X has been extensively used in scientific research as a tool to study various biological processes. It has been found to have a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been studied for its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease.